(3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione

• IUPAC Name: (3R,7aS)-3-tert-butyl-3,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazole-1,5-dione
• InChI: InChI=1S/C10H15NO3/c1-10(2,3)9-11-6(8(13)14-9)4-5-7(11)12/h6,9H,4-5H2,1-3H3/t6-,9+/m0/s1
• InChI Key: XKHXNEYLUYSDJF-IMTBSYHQSA-N
• Canonical SMILES: CC(C)(C)C1N2C(CCC2=O)C(=O)O1
• Isomeric SMILES: CC(C)(C)[C@@H]1N2[C@@H](CCC2=O)C(=O)O1
• Molecular Formula: C10H15NO3
• DSSTOX Substance ID: DTXSID10451261
• Molecular Weight: 197.23 g/mol
• CAS RN: 171284-84-7

Description

“(3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione” is a chemical compound with the molecular formula C10H15NO3. It appears as a light yellow to yellow powder or crystals. The molecule contains a total of 30 bonds, including 15 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 2 five-membered rings, 1 eight-membered ring, 1 ester (aliphatic), and 1 tertiary amide (aliphatic).

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a total of 30 bonds. There are 15 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 2 five-membered rings, 1 eight-membered ring, 1 ester (aliphatic), and 1 tertiary amide (aliphatic). This suggests a highly structured and potentially rigid molecule, which could have implications for its physical properties and reactivity.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C10H15NO3 and an average mass of 197.231 Da. It appears as a light yellow to yellow powder or crystals. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density are not specified in the searched resources.

Scientific Research Applications

Synthesis and Characterization of Chiral Derivatives

New chiral imide-oxazoline derivatives of Kemp’s acid were synthesized to produce ligands suitable for catalytic asymmetric reactions. These compounds, including C18H28N2O3 and C21H26N2O3, showcase a peculiar system of N–H···O, C–H···O, and C–H···N hydrogen bonds, characterized by single-crystal X-ray diffraction and DFT calculations. These derivatives demonstrate potential applications in improving the efficiency and selectivity of asymmetric synthesis reactions (Pažout, Maixner, Pechacek, Vilhanová, & Kacer, 2016).

Electrochemical Properties of Sterically Hindered Quinones

A study on the synthesis, structure, and electrochemical properties of new sterically hindered quinones, specifically a compound with an annulated tetrahydrooxazolo[3,2-d][1,4]oxazine moiety, revealed insights into its electrochemical behavior. The first reduction potential of the quinone in acetonitrile is –0.83 V, indicating its potential application in the development of novel electrochemical sensors or energy storage materials (Arsenyev, Chelnokov, Baranov, & Chesnokov, 2020).

Cascade Synthesis of Heterocyclic Derivatives

The cascade synthesis of the first imidazo[4,5-e]-thiazolo[2,3-c][1,2,4]triazine derivative showcases innovative approaches in heterocyclic chemistry. This method involves aldol condensation and intramolecular ring-opening/closing, highlighting the potential of such derivatives in the development of novel pharmaceuticals or agrochemicals (Kravchenko, Gazieva, Vasilevskii, & Nelyubina, 2014).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the searched resources. As with any chemical compound, it’s important to handle it with care and use appropriate safety measures.